Cas no 1133116-15-0 (5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole)
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
- A-5010
- AKOS015850584
- DB-358522
- CS-0211094
- 1133116-15-0
- BS-23285
- MFCD11855934
- DTXSID70674979
-
- MDL: MFCD11855934
- Inchi: 1S/C12H12ClN3O3/c1-12(2,7-13)11-14-10(15-19-11)8-3-5-9(6-4-8)16(17)18/h3-6H,7H2,1-2H3
- InChI Key: CGFOQTRAAJTHAV-UHFFFAOYSA-N
- SMILES: ClCC(C)(C)C1=NC(C2C=CC(=CC=2)[N+](=O)[O-])=NO1
Computed Properties
- Exact Mass: 281.05700
- Monoisotopic Mass: 281.0567189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 84.74000
- LogP: 3.68440
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110717-25g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole |
1133116-15-0 | 95% | 25g |
$400.00 | 2023-09-04 | |
| abcr | AB272909-1 g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole; 95% |
1133116-15-0 | 1 g |
€110.00 | 2023-07-20 | ||
| abcr | AB272909-5 g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole; 95% |
1133116-15-0 | 5 g |
€246.00 | 2023-07-20 | ||
| abcr | AB272909-25 g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole; 95% |
1133116-15-0 | 25 g |
€654.00 | 2023-07-20 | ||
| Fluorochem | 212761-1g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole |
1133116-15-0 | 95% | 1g |
£50.00 | 2022-03-01 | |
| Fluorochem | 212761-5g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole |
1133116-15-0 | 95% | 5g |
£150.00 | 2022-03-01 | |
| Fluorochem | 212761-25g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole |
1133116-15-0 | 95% | 25g |
£450.00 | 2022-03-01 | |
| Chemenu | CM304344-5g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole |
1133116-15-0 | 95% | 5g |
$118 | 2023-11-24 | |
| Chemenu | CM304344-25g |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole |
1133116-15-0 | 95% | 25g |
$395 | 2023-11-24 | |
| TRC | C368983-10mg |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole |
1133116-15-0 | 10mg |
$ 50.00 | 2022-04-01 |
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole: A Novel Oxadiazole Derivative with Promising Bioactivity and Synthetic Utility
5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is a synthetic compound with a unique molecular framework that combines structural elements from multiple pharmacophoric groups. This compound, with the CAS number 1133116-15-0, represents a significant advancement in the development of heterocyclic scaffolds for pharmaceutical applications. The molecule's core structure, a 1,2,4-oxadiazole ring, is functionalized with a 4-nitrophenyl substituent and a 1-chloro-2-methylpropan-2-yl (tert-butyl chloride) group, which together contribute to its distinct chemical and biological properties.
Recent studies have highlighted the potential of 1,2,4-oxadiazole derivatives in modulating enzyme activity and receptor interactions. The 4-nitrophenyl moiety, for instance, is known to enhance molecular rigidity and improve binding affinity, while the 1-chloro-2-methylpropan-2-yl group introduces steric effects that may influence metabolic stability. These structural features make 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole a valuable candidate for drug discovery programs targeting inflammatory and neurodegenerative diseases.
The 1,2,4-oxadiazole ring system is a versatile platform in medicinal chemistry, with applications spanning from antifungal agents to antitumor drugs. The introduction of electron-withdrawing groups like 4-nitrophenyl can further modulate the electronic properties of the ring, potentially enhancing its interaction with biological targets. In the context of 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, the combination of these functional groups creates a molecule with a unique balance of hydrophobic and hydrophilic characteristics, which may be critical for its biological activity.
Current research on 1,2,4-oxadiazole derivatives has focused on their ability to inhibit key enzymes involved in disease progression. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that certain 1,2,4-oxadiazole derivatives exhibit potent inhibitory activity against the enzyme acetylcholinesterase, which is a target in the treatment of Alzheimer's disease. The 4-nitrophenyl substituent in 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole may play a role in this activity by stabilizing the enzyme-inhibitor complex through hydrogen bonding interactions.
Another area of interest is the synthetic utility of 1,2,4-oxadiazole derivatives. The 1-chloro-2-methylpropan-2-yl group in this compound is a common functional handle in organic synthesis, enabling the formation of diverse derivatives through nucleophilic substitution reactions. This characteristic makes 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole a useful intermediate in the development of more complex molecules with tailored properties.
Recent advances in computational chemistry have also provided insights into the behavior of 1,2,4-oxadiazole derivatives. Molecular docking studies have shown that the 4-nitrophenyl group can occupy specific binding pockets in target proteins, enhancing the molecule's selectivity. For instance, a 2024 study in Bioorganic & Medicinal Chemistry reported that a similar 1,2,4-oxadiazole derivative exhibited high affinity for the serotonin receptor subtype 5-HT2A, which is relevant to the treatment of psychiatric disorders.
The 1,2,4-oxadiazole ring system is also being explored for its potential in the development of antiviral agents. The 4-nitrophenyl substituent may contribute to the molecule's ability to disrupt viral replication by interacting with key enzymes in the viral life cycle. This hypothesis is supported by a 2023 study in Antiviral Research, which demonstrated that certain 1,2,4-oxadiazole derivatives inhibit the replication of herpes simplex virus by targeting the viral DNA polymerase.
The synthesis of 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole typically involves the coupling of a 4-nitrophenyl derivative with a 1-chloro-2-methylpropan-2-yl group through a suitable heterocyclic ring-forming reaction. This process often requires precise control of reaction conditions to ensure the formation of the desired product. The resulting compound can then be further modified through various chemical transformations to optimize its biological activity.
Despite its promising properties, the 1,2,4-oxadiazole derivative 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is still in the early stages of development. Further studies are needed to fully characterize its pharmacological profile and determine its potential applications in drug discovery. The molecule's unique structure and functional groups make it a compelling candidate for further investigation, particularly in the context of diseases where enzyme inhibition or receptor modulation is a therapeutic strategy.
Overall, 5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole represents a significant advancement in the field of medicinal chemistry. Its combination of a 1,2,4-oxadiazole ring, a 4-nitrophenyl substituent, and a 1-chloro-2-methylpropan-2-yl group creates a molecule with a unique set of properties that could be exploited for the development of new therapeutic agents. As research in this area continues, it is likely that this compound will play an increasingly important role in the discovery of novel drugs for a wide range of medical conditions.
1133116-15-0 (5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole) Related Products
- 57611-19-5(5-(Chloromethyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole)
- 10364-67-7(3-(4-Nitrophenyl)-5-propyl-1,2,4-oxadiazole)
- 6136-89-6(Octadecanoic acid,1-methylethenyl ester)
- 431908-57-5(5-Benzyl-3-(4-nitrophenyl)-1,2,4-oxadiazole)
- 10364-70-2(5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole)
- 1133116-17-2(5-(1-Chloro-2-methylpropan-2-yl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)
- 6595-78-4(5-(Chloromethyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)
- 1033202-02-6(3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole)
- 25283-98-1(5-methyl-3-(3-nitrophenyl)-1,2,4-oxadiazole)
- 10185-65-6(5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE)